4-amino-N-(1-ethyl-piperidin-4-yl)-benzamide

• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol
• IUPAC Name: 4-amino-N-(1-ethylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C14H21N3O/c1-2-17-9-7-13(8-10-17)16-14(18)11-3-5-12(15)6-4-11/h3-6,13H,2,7-10,15H2,1H3,(H,16,18)
• InChI Key: WTLXHAGTFCEMAB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2=CC=C(C=C2)N

Description

4-amino-N-(1-ethyl-piperidin-4-yl)-benzamide is a useful research compound. Its molecular formula is C14H21N3O and its molecular weight is 247.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1.0424 g (4.1 mmole) of 4-amino-benzoic acid benzotriazol-1-yl ester and 8 mL of dry tetrahydrofuran at 0 degrees was added 0.5257 g (4.1 mmole) of 4-amino-1-ethylpiperidine followed by 1.0372 g (10.3 mmole) of triethylamine. The cooling bath was removed and the mixture stirred at room temperature for 65 minutes. Volatiles were removed under reduced pressure and the residue taken up in ethyl acetate, and the organic layer washed twice with 50 mL of 0.5 M sodium carbonate, 50 mL water, and then 50 mL brine, dried over anhydrous sodium sulfate and concentrated under reduced pressure to give 0.8522 g 4-amino-N-(1-ethyl-piperidin-4-yl)-benzamide, as a white solid which was used without further purification.